Cas no 27398-39-6 (3-Chloropyrazine-2-carboxylic Acid)
27398-39-6 structure
Product Name:3-Chloropyrazine-2-carboxylic Acid
CAS No:27398-39-6
MF:C5H3ClN2O2
MW:158.542519807816
MDL:MFCD01318438
CID:53145
PubChem ID:1501900
Update Time:2025-04-18
3-Chloropyrazine-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloropyrazine-2-carboxylic acid
- 3-Chloro-2-pyrazinecarboxylic Acid
- 3-Chloro-2-Pyrazine-Carboxylic Acid
- 2-chloropyrazine-3-carboxylic acid
- 3-chloro-2-pyrazinoic acid
- 3-chloropyrazin-2-carboxylic acid
- 3-chloro-pyrazine-2-carboxylic acid
- 3-Chloropyrazine-2-corboxylic acid
- 3-CHLOROPYRAZINECARBOXYLIC ACID
- Pyrazinecarboxylic acid, 3-chloro-
- 3-Chloro-2-pyrazine-carboxylicacid
- PubChem19770
- KSC201G4H
- AMPZ0010
- PMRPVXLESNMKLG-UHFFFAOYSA-N
- BCP26944
- SBB053216
- 2-Pyrazinecarboxylicacid, 3-chloro-
- RW3916
- CC0093
- TRA0056
- 27398-39-6
- DTXSID10363557
- SY013464
- AM20070337
- TS-02110
- CS-W004253
- 3-chloropyrazine-2-carboxylicacid
- A5320
- Q-102265
- FT-0638700
- PB23222
- EN300-118597
- BP-11738
- CHEMBL5184581
- AKOS002666583
- SCHEMBL569230
- MFCD01318438
- Z1201620959
- AC-9252
- DB-006396
- 676-250-5
- FC56419
- 3-Chloropyrazine-2-carboxylic Acid
-
- MDL： MFCD01318438
- Inchi： 1S/C5H3ClN2O2/c6-4-3(5(9)10)7-1-2-8-4/h1-2H,(H,9,10)
- InChI Key： PMRPVXLESNMKLG-UHFFFAOYSA-N
- SMILES： ClC1C(C(=O)O)=NC=CN=1
Computed Properties
- Exact Mass: 157.98800
- Monoisotopic Mass: 157.988
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.1
- XLogP3: 0.6
Experimental Properties
- Color/Form: Yellow to Brown Solid
- Density: 1.579
- Boiling Point: 317°C at 760 mmHg
- Flash Point: 145.5℃
- Refractive Index: 1.598
- PSA: 63.08000
- LogP: 0.82820
3-Chloropyrazine-2-carboxylic Acid Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Storage Condition：Inert atmosphere,2-8°C
- Risk Phrases：R36/37/38
3-Chloropyrazine-2-carboxylic Acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Chloropyrazine-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 70R0018-5g |
3-Chloro-pyrazine-2-carboxylic acid |
27398-39-6 | 97% | 5g |
424.02CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 70R0018-25g |
3-Chloro-pyrazine-2-carboxylic acid |
27398-39-6 | 97% | 25g |
1441.67CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 70R0018-100g |
3-Chloro-pyrazine-2-carboxylic acid |
27398-39-6 | 97% | 100g |
4579.43CNY | 2021-05-07 | |
| Fluorochem | 040204-1g |
3-Chloro-2-pyrazine-carboxylic acid |
27398-39-6 | 95+% | 1g |
￡27.00 | 2022-03-01 | |
| Fluorochem | 040204-5g |
3-Chloro-2-pyrazine-carboxylic acid |
27398-39-6 | 95+% | 5g |
￡67.00 | 2022-03-01 | |
| Fluorochem | 040204-25g |
3-Chloro-2-pyrazine-carboxylic acid |
27398-39-6 | 95+% | 25g |
￡275.00 | 2022-03-01 | |
| AstaTech | 58252-5/G |
3-CHLORO-2-PYRAZINE-CARBOXYLIC ACID |
27398-39-6 | 97% | 5g |
$41 | 2023-09-16 | |
| AstaTech | 58252-10/G |
3-CHLORO-2-PYRAZINE-CARBOXYLIC ACID |
27398-39-6 | 97% | 10/G |
$102 | 2022-06-01 | |
| AstaTech | 58252-50/G |
3-CHLORO-2-PYRAZINE-CARBOXYLIC ACID |
27398-39-6 | 97% | 50/G |
$459 | 2022-06-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C13334-1g |
3-Chloropyrazine-2-carboxylic Acid |
27398-39-6 | 95% | 1g |
526.0CNY | 2021-07-12 |
3-Chloropyrazine-2-carboxylic Acid Related Literature
-
Shuai Yang,Wenkai Hua,Yanqi Wu,Tao Hu,Feng Wang,Xingxian Zhang,Fengzhi Zhang Chem. Commun. 2018 54 3239
-
2. 406. Pteridine studies. Part VIII. The degradation of pteridine. Methylation of the hydroxypteridines and degradation of the productsAdrien Albert,D. J. Brown,H. C. S. Wood J. Chem. Soc. 1956 2066
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